Cas no 595-33-5 (Megestrol acetate)

Megestrol acetate Is orally active\synthetic progestogen .Megestrol acetate Can act as an appetite stimulator,For the study of wasting syndromes such as cachexia.Megestrol acetate Can downregulate nuclear and cytoplasmic androgen receptors (androgen receptors) Activity of.Megestrol acetate Available for HIV And downregulate autophagydecompositionMetabolic pathways.

Megestrol acetate structure

Product Name:Megestrol acetate

CAS No:595-33-5

Molecular Formula:C₂₄H₃₂O₄

Molecular Weight:384.5085

MDL:MFCD00056470

CID:38644

PubChem ID:87560201

Megestrol acetate Properties

Names and Identifiers

- megestrol acetate
- Nomegestrol 17-acetate
- Nomegestrol Acetate
- 17-hydroxy-6-methylpregna-4,6-diene-3,20-dione 17-acetate
- Megestryl acetate
- 17Alpha-Acethoxy-6-Methyl-4,6-Pregnadiene-3,20-Dione
- [(8R,9S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-3-oxo-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
- 17-(Acetyloxy)-6-methylpregna-4,6-diene-3,20-dione
- Megesgtrol Acetate
- 17α-Acetoxy-6-methyl-4,6-pregnadiene-3,20-dione
- ANDARINE
- 17α-Acethoxy-6-methyl-4,6-pregnadiene-3,20-dione
- 17α-Hydroxy-6-methyl-4,6-pregnadiene-3,20-dione 17-Acetate
- Megestrol 17-Acetate
- 17alpha-Acetoxy-6-methylpregna-4,6-diene-3,20-dione
- 17-Hydroxy-6-methylpregna-4,6-diene-3,20-dione acetate
- Megace
- Megace ES
- Niagestin
- Ovarid
- Ovaban
- Megeron
- Pallace
- Magestin
- Ovaban (Veterinary)
- Megestrol (Acetate)
- Megestat
- BDH 1298
- SC10363
- SC 10363
- 17alpha-Acetoxy-6-dehydro-6-methylprogesterone
- TJ2M0FR8ES
- Megestrol acetate [USAN]
- 17-Acetoxy-6-methylpregn
- Megestrol acetate
- 6-Methyl-17alpha-hydroxy-delta(sup 6)-progesterone acetate
- HMS3714P14
- UNII-TJ2M0FR8ES
- 6-Methyl-delta(sup 6)-dehydro-17alpha-acetoxyprogesterone
- Volidan
- Megestil
- MEGESTROL ACETATE (MART.)
- (8R,9S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-3-oxo-2,3,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
- NCGC00024196-05
- NS00009122
- Megestrol acetate, European Pharmacopoeia (EP) Reference Standard
- MEGESTROL ACETATE [USP MONOGRAPH]
- par-100,2
- Pregna-4,20-dione, 17-hydroxy-6-methyl-, acetate
- CCG-100899
- 6-Methyl-delta4,6-pregnadien-17alpha-ol-3,20-dione acetate
- Prestwick3_000956
- Pregna-4,6-diene-3,20-dione, 17-(acetyloxy)-6-methyl-
- HMS1570P14
- 17.alpha.-Acetoxy-6-dehydro-6-methylprogesterone
- 6-Methyl-6-dehydro-17.alpha.-acetoxyprogesterone
- MEDROXYPROGESTERONE ACETATE IMPURITY G (EP IMPURITY)
- 17-Acetoxy-6-methylpregna-4,6-diene-3,20-dione
- MLS000028633
- MEGESTROL ACETATE [MI]
- MEGESTROL ACETATE (USP-RS)
- HMS2051I20
- CHEBI:6723
- 595-33-5
- 6-Methyl-3,20-dioxopregna-4,6-dien-17-yl acetate
- AB00490013
- AS-13384
- Ovaban Tablets 20 mg, Ovaban Tablets 5 mg
- 17alpha-Hydroxy-6-methylpregna-4,6-diene-3,20-dione acetate
- BRD-K19507340-001-03-1
- 6-Dehydro-6-methyl-17-alpha-acetoxyprogesterone
- DTXCID7020683
- MEGESTROL ACETATE [VANDF]
- 6-Methyl-17-alpha-acetoxypregna-4,6-diene-3,20-dione
- MEGESTROL ACETATE (EP MONOGRAPH)
- NCGC00255456-01
- HY-13676
- 6-Methyl-delta(sup 4,6)-pregnadien-17-alpha-ol-3,20-dione acetate
- 6-Dehydro-6-methyl-17.alpha.-acetoxyprogesterone
- LMST02030118
- 17.alpha.-Acetoxy-6-methyl-4,20-dione
- Maygace
- MEGESTROL ACETATE [WHO-DD]
- BPBio1_001048
- HMS2090N04
- 6-Methyl-delta(sup 4,6)-pregnadien-17alpha-ol-3,20-dione acetate
- WLN: L E5 B666 OV KU MUTJ A1 E1 FV1 FOV1 L1
- Megestol
- Megestin
- BSPBio_000952
- 17.alpha.-Acetoxy-6-methylpregna-4,20-dione
- BDH-1298
- MEGESTROL ACETATE [MART.]
- Megestrol-Acetate
- (9beta,10alpha)-17-(Acetyloxy)-6-methylpregna-4,6-diene-3,20-dione
- SMR000058691
- 6-Methyl-delta(sup 6)-dehydro-17-alpha-acetoxyprogesterone
- A832354
- NSC71423
- SCHEMBL745
- Opera_ID_1511
- EN300-7480847
- Megestrol acetate, United States Pharmacopeia (USP) Reference Standard
- BCP9000904
- Megestrol acetate for peak identification, European Pharmacopoeia (EP) Reference Standard
- DB00351
- Prestwick0_000956
- s1304
- 6-Dehydro-6-methyl-17alpha-acetoxyprogesterone
- Megestrol acetate, VETRANAL(TM), analytical standard
- D91560
- NCGC00016516-01
- 17 Alpha-acetoxy-6-methylpregna-4,6-diene-3,20-dione
- Megestrol acetate (USAN:USP)
- Megestrol-17-acetate
- AB00383046-15
- MEGESTROL ACETATE [EP MONOGRAPH]
- MLS000759501
- NSC-71423
- MLS001424055
- AB00383046-13
- HMS2097P14
- SR-01000000258
- BCPP000168
- 6-Methyl-6-dehydro-17-alpha-acetoxyprogesterone
- Tox21_110469
- Q-201346
- (8xi,9xi,10xi,13xi,14xi)-6-methyl-3,20-dioxopregna-4,6-dien-17-yl acetate
- MEGESTROL ACETATE [WHO-IP]
- AC-24570
- CAS-595-33-5
- MFCD00056470
- D00952
- 6-Methyl-6-dehydro-17alpha-acetoxyprogesterone
- Megestrol-17-acetate 100 microg/mL in Acetonitrile
- 6-Methyl-delta-4,6-pregnadien-17 alpha-ol-3,20-dione Acetate
- Megestrol acetate (USP)
- Prestwick1_000956
- MegestrolAcetate
- Megesgtrol Acetate, Pharmaceutical Secondary Standard; Certified Reference Material
- MEGESTROL ACETATE [USP-RS]
- MLS001074091
- 6-Methyl-6-dehydro-17.alpha.-acetylprogesterone
- MEGESTROL ACETATE (USP MONOGRAPH)
- Megestrol acetole
- Megace (TN)
- DTXSID9040683
- 6-Methyl-17.alpha.-hydroxy-.delta.(sup 6)-progesterone acetate
- RQZAXGRLVPAYTJ-GQFGMJRRSA-N
- SR-01000000258-4
- Megestrol acetate [USAN:USP]
- Pregna-4,20-dione, 17-(acetyloxy)-6-methyl-
- (1R,3aS,3bR,9aR,9bS,11aS)-1-acetyl-5,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl acetate
- EINECS 209-864-5
- 6-Dehydro-6-methyl-17 alpha-acetoxyprogesterone
- AB00383046-14
- NC00149
- Megestrol acetate for system suitability, European Pharmacopoeia (EP) Reference Standard
- 6-METHYL-3,20-DIOXOPREGNA-4,6-DIEN-17-YL ACETATE [WHO-IP]
- Q6808975
- 17alpha-Acetoxy-6-methyl-4,6-pregnadiene-3,20-dione
- MEDROXYPROGESTERONE ACETATE IMPURITY G [EP IMPURITY]
- MEGESTROL 17alpha-ACETATE
- Pregna-4,6-diene-3,20-dione, 17-hydroxy-6-methyl-, acetate
- 17-alpha-Acetoxy-6-dehydro-6-methylprogesterone
- BDH1298
- C08151
- Tox21_110469_1
- Nia
- 6-Methyl-17alpha-acetoxypregna-4,6-diene-3,20-dione
- Tox21_302360
- Megestrol acetate, analytical standard, for drug analysis
- HMS2235D16
- 17-Hydroxy-6-methylpregna-4,20-dione acetate
- 51154-23-5
- SC-10363
- 6-Methyl-17-alpha-hydroxy-delta(sup 6)-progesterone acetate
- SPBio_003101
- Acetate, Megestrol
- Prestwick2_000956
- MEGESTROL ACETATE [GREEN BOOK]
- CS-2065
- Megestrol acetole [Progestins]
- Megesterol acetate
- MEGESTROL ACETATE [ORANGE BOOK]
- MEDROXYPROGESTERONE ACETATE IMPURITY G [WHO-IP]
- AKOS015894927
- 17-Acetoxy-6-methylpregna-4,20-dione
- CCRIS 372
- AB00383046_16
- MEDROXYPROGESTERONE ACETATE IMPURITY G
- CHEMBL1201139
- Megestrol 17.alpha.-acetate
- NCGC00024196-03
- 6-Methyl-3,20-dioxopregna-4,6-dien-17-yl Acetate (Megestrol Acetate)
- BRD-K19507340-001-22-1
- 1ST2207
- +Expand
- MDL： MFCD00056470
- InChIKey： RQZAXGRLVPAYTJ-GQFGMJRRSA-N
- Inchi： 1S/C24H32O4/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26/h12-13,18-20H,6-11H2,1-5H3/t18-,19+,20+,22-,23+,24+/m1/s1
- SMILES： O(C(C([H])([H])[H])=O)[C@]1(C(C([H])([H])[H])=O)C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])=C(C([H])([H])[H])C4=C([H])C(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])=O
- BRN： 1917291

Computed Properties

Exact Mass: 384.23000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 384.23006
Heavy Atom Count: 28
Complexity: 821
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Tautomer Count: 14
Surface Charge: 0
Topological Polar Surface Area: 60.4

Experimental Properties

LogP: 4.57530
PSA: 60.44000
Merck: 5805
Refractive Index: 1.551
Boiling Point: 431.17°C (rough estimate)
Melting Point: 213.0 to 220.0 deg-C
Vapor Pressure: No data available
Flash Point: 218.5±30.2 °C
Solubility: In vitro: DMSO solubility 20 mg/ml (52.01 mm; need ultrasonic)
Color/Form: Powder
Solubility: Not available
Specific Rotation: +9.0° to +13.0° (c=2, CHCl3)
Density: 1.153

Megestrol acetate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003RXE-1g	Megestryl acetate	595-33-5	98%(HPLC)	1g	$83.00	2024-04-22
abcr	AB509217-1 g	Megestrol acetate; .	595-33-5		1g	€112.00	2023-07-10
Chemenu	CM186423-5g	17-(Acetyloxy)-6-methylpregna-4,6-diene-3,20-dione	595-33-5	98%	5g	$115	2022-08-31
ChemScence	CS-2065-500mg	Megestrol acetate	595-33-5	99.81%	500mg	$55.0	2022-04-27
Cooke Chemical	A5596012-1G	Megestrol Acetate	595-33-5	>96.0%(HPLC)	1g	RMB 153.60	2023-09-07
Enamine	EN300-7480847-0.05g	(1R,3aS,3bR,9aR,9bS,11aS)-1-acetyl-5,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl acetate	595-33-5	95%	0.05g	$83.0	2024-05-23
eNovation Chemicals LLC	D783080-5g	Megestrol acetate	595-33-5	97%	5g	$220	2022-09-07
LKT Labs	M1626-250 mg	Megestrol Acetate	595-33-5	≥98%	250MG	$64.90	2023-07-10
MedChemExpress	HY-13676-10mM*1mLinDMSO	Megestrol acetate	595-33-5	98.59%	10mM*1mLinDMSO	￥500	2023-07-26
S e l l e c k ZHONG GUO	S1304-50mg	Megestrol Acetate	595-33-5	99.83%	50mg	¥ 784.05	2023-11-02